3-isobutyl-8-(4-methoxybenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[(4-methoxyphenyl)methyl]-4,7-dimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O3/c1-13(2)10-26-19(27)17-18(23(4)21(26)28)22-20-24(14(3)11-25(17)20)12-15-6-8-16(29-5)9-7-15/h6-9,11,13H,10,12H2,1-5H3
• InChI Key: ISWFGCUSWSIOSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=C(C=C4)OC)N(C(=O)N(C3=O)CC(C)C)C
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

3-isobutyl-8-(4-methoxybenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications

Bronchodilator and Anti-allergic Properties

Compounds related to the imidazo[2,1-f]purine structure have been explored for their bronchodilator and anti-allergic effects. For instance, a study evaluating (dl)-3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione demonstrated its effectiveness as a bronchodilator in blocking exercise-induced reduction in FEV1 (Forced Expiratory Volume in 1 second), improving asthma disability scores, and increasing FEV1 2 hours after oral administration with minimal side effects compared to theophylline (Cho Yw, Hansen Hc, Oh Sy, Maines Je rd, Kuemmerle Hp, 1981).

Metabolism and Excretion Studies

Understanding the metabolism and excretion of chemical compounds is crucial for assessing their potential therapeutic effects and safety profiles. A study on the metabolism and urinary excretion of various parabens, including methyl, iso-butyl, and n-butyl paraben, after oral dosage provided insights into their metabolic pathways and the potential for using metabolites as biomarkers of exposure (Rebecca K. Moos, J. Angerer, G. Dierkes, T. Brüning, H. Koch, 2016).

Protection Against DNA Oxidation

Compounds with antioxidant properties, such as gallic acid, have been studied for their potential to protect against DNA oxidation, a mechanism involved in the prevention of various diseases, including cancer. A study demonstrated that gallic acid supplementation significantly reduced DNA migration attributable to oxidized pyrimidines and purines in lymphocytes of healthy individuals, suggesting its potential for preventing oxidatively damaged DNA in humans (F. Ferk, A. Chakraborty, W. Jäger, M. Kundi, J. Bichler, M. Mišík, K. Wagner, B. Grasl-Kraupp, S. Sagmeister, G. Haidinger, C. Hoelzl, A. Nersesyan, M. Dusinska, T. Simić, S. Knasmüller, 2011).